Cas no 108811-44-5 (2-Heptanone, 4-methoxy-)

• Product Name: 2-Heptanone, 4-methoxy-
• CAS No: 108811-44-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1186949
• PubChem ID: 14946243
• Update Time: 2025-04-20

2-Heptanone, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 4-methoxy-
• 4-methoxyheptan-2-one
• SCHEMBL13635219
• DTXSID50565876
• 108811-44-5

• Inchi： 1S/C8H16O2/c1-4-5-8(10-3)6-7(2)9/h8H,4-6H2,1-3H3
• InChI Key： ZLNRMTGJPXGCLV-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)=O)CCC

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3